[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(5-fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C11H19FO/c12-5-3-1-2-4-10-6-11(7-10,8-10)9-13/h13H,1-9H2
• InChI Key: BBVCCVWBIUCQKU-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CO)CCCCCF
• Molecular Formula: C11H19FO
• Molecular Weight: 186.27 g/mol

Description

[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as AM-2201, is a synthetic cannabinoid that was first synthesized in 2008. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used extensively in scientific research to study the effects of cannabinoids on the body.

Mechanism of Action

[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol is a potent agonist of the cannabinoid receptors CB1 and CB2. It binds to these receptors and activates them, leading to a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, and to have anxiolytic and anti-depressant effects. It has also been shown to affect memory and cognition, and to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol is a potent and selective agonist of the cannabinoid receptors CB1 and CB2, making it an ideal tool for studying the effects of cannabinoids on the body. However, it is also highly potent and can be difficult to work with in lab experiments. It also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are many potential future directions for research on [3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol. One area of interest is the development of new synthetic cannabinoids that are more selective for specific cannabinoid receptors. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the body, including their effects on memory, cognition, and neuroplasticity. Finally, there is a need for more research on the potential therapeutic uses of synthetic cannabinoids, including their use in the treatment of pain, inflammation, and anxiety.

Synthesis Methods

The synthesis of [3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol involves the reaction of pentylfluorobenzene with cyclopentadiene in the presence of a catalyst to form a bicyclic intermediate. This intermediate is then reacted with formaldehyde and a reducing agent to form the final product, [3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol.

Scientific Research Applications

[3-(5-Fluoropentyl)-1-bicyclo[1.1.1]pentanyl]methanol has been used extensively in scientific research to study the effects of cannabinoids on the body. It has been used to study the effects of cannabinoids on pain, inflammation, and anxiety. It has also been used to study the effects of cannabinoids on the brain, including their effects on memory and cognition.